Cas no 6933-70-6 (Hydrazinecarboximidamide,2-[(4-methylphenyl)methylene]-)

Hydrazinecarboximidamide,2-[(4-methylphenyl)methylene]- structure
6933-70-6 structure
Product Name:Hydrazinecarboximidamide,2-[(4-methylphenyl)methylene]-
CAS No:6933-70-6
MF:C9H12N4
MW:176.21838092804
CID:519737
PubChem ID:9561630
Update Time:2025-04-19

Hydrazinecarboximidamide,2-[(4-methylphenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

    • Hydrazinecarboximidamide,2-[(4-methylphenyl)methylene]-
    • 2-[(E)-(4-methylphenyl)methylideneamino]guanidine
    • N-(4-Methyl-benzylidenamino)-guanidin
    • NSC66284
    • SCHEMBL11878478
    • NSC-66284
    • CHEMBL1183848
    • DTXSID70430153
    • SCHEMBL16224317
    • 6933-70-6
    • Inchi: 1S/C9H12N4/c1-7-2-4-8(5-3-7)6-12-13-9(10)11/h2-6H,1H3,(H4,10,11,13)/b12-6+
    • InChI Key: APQYJFMBVORRMT-WUXMJOGZSA-N
    • SMILES: N(=C/C1C=CC(C)=CC=1)\N=C(/N)\N

Computed Properties

  • Exact Mass: 176.10636
  • Monoisotopic Mass: 176.106196400g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 76.8Ų

Experimental Properties

  • PSA: 76.76
  • LogP: 2.00290
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